Cas no 690996-24-8 (3-O-Benzyl Estetrol 17-Acetate)

• Product Name: 3-O-Benzyl Estetrol 17-Acetate
• CAS No: 690996-24-8
• MF: C₂₇H₃₂O₅
• MW: 436.539988517761
• CID: 1060324
• PubChem ID: 71313816
• Update Time: 2025-05-26

3-O-Benzyl Estetrol 17-Acetate Chemical and Physical Properties

Names and Identifiers

• 3-O-Benzyl Estetrol 17-Acetate
• [(8R,9S,13S,14S,15R,16R,17S)-15,16-dihydroxy-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 690996-24-8
• (15alpha,16alpha,17alpha)-3-(Benzyloxy)-estra-1,3,5(10)-triene-15,16,17-triol 17-Acetate
• (15alpha,16alpha,17alpha)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-15,16,17-triol 17-Acetate
• DTXSID70747112
• (16alpha,17alpha)-3-(Benzyloxy)-15,16-dihydroxyestra-1,3,5(10)-trien-17-yl acetate

• Inchi： 1S/C27H32O5/c1-16(28)32-26-25(30)24(29)23-22-10-8-18-14-19(31-15-17-6-4-3-5-7-17)9-11-20(18)21(22)12-13-27(23,26)2/h3-7,9,11,14,21-26,29-30H,8,10,12-13,15H2,1-2H3/t21-,22-,23-,24-,25-,26-,27+/m1/s1
• InChI Key： JPIPMZOEOOUEIG-LHQKFFONSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@@H]([C@@H]([C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 436.22500
• Monoisotopic Mass: 436.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 571.1±50.0 °C at 760 mmHg
• Flash Point: 188.5±23.6 °C
• PSA: 75.99000
• LogP: 3.99500
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3-O-Benzyl Estetrol 17-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-O-Benzyl Estetrol 17-Acetate

3-O-Benzyl Estetrol 17-Acetate (CAS No: 690996-24-8)

3-O-Benzyl Estetrol 17-Acetate, also known by its CAS number 690996-24-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the areas of hormone therapy and endocrine research.

The chemical structure of 3-O-Benzyl Estetrol 17-Acetate is characterized by its ester functional group, which plays a crucial role in its pharmacokinetic properties. Recent studies have highlighted the importance of this compound in modulating estrogen receptor activity, making it a promising candidate for therapeutic interventions in conditions such as osteoporosis, menopausal symptoms, and certain types of cancer.

One of the key areas of research involving CAS No: 690996-24-8 is its bioavailability and metabolic pathways. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR), have been employed to elucidate its structural characteristics and stability under various physiological conditions.

In terms of synthesis, 3-O-Benzyl Estetrol 17-Acetate is typically derived from natural estrogens through a series of chemical transformations. These methods have been optimized to improve yield and purity, ensuring that the compound meets the rigorous standards required for pharmaceutical applications.

The application of CAS No: 690996-24-8 extends beyond human health, with recent explorations into its use in veterinary medicine and agricultural biotechnology. Its ability to regulate hormonal balance in animals has opened new avenues for research in livestock production and companion animal health.

Moreover, the environmental impact of 3-O-Benzyl Estetrol 17-Acetate has become a topic of interest, particularly concerning its potential presence in water systems and its effects on aquatic organisms. Ongoing studies aim to assess its biodegradability and develop strategies for safe disposal to minimize ecological risks.

In conclusion, CAS No: 690996-24-8, or 3-O-Benzyl Estetrol 17-Acetate, represents a versatile compound with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, it is poised to play an increasingly important role in advancing medical science and environmental sustainability.